Cas no 1353971-56-8 (2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide
• CAS No: 1353971-56-8
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 2156483
• Update Time: 2025-05-24

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(1-benzyl-piperidin-2-ylmethyl)-acetamide
• 2-Amino-N-((1-benzylpiperidin-2-yl)methyl)acetamide
• AM93721
• 2-Amino-N-(1-benzylpiperidin-2-ylmethyl)acetamide
• 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide

• Inchi： 1S/C15H23N3O/c16-10-15(19)17-11-14-8-4-5-9-18(14)12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12,16H2,(H,17,19)
• InChI Key： CHSRVIMTHWTFTE-UHFFFAOYSA-N
• SMILES： O=C(CN)NCC1CCCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Topological Polar Surface Area: 58.4

Additional information on 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide (CAS No. 1353971-56-8): A Comprehensive Overview

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide, a compound with the CAS registry number 1353971-56-8, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely recognized for their diverse biological activities. The molecule's structure incorporates a piperidine ring, a benzyl group, and an amino acetamide moiety, making it a promising candidate for various therapeutic applications.

The synthesis of 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and reductions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production, aligning with the growing demand for sustainable chemical processes.

One of the most notable aspects of this compound is its bioactivity profile. Studies have demonstrated that 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. This property makes it a potential candidate for developing novel antibiotics, especially in light of the increasing resistance to conventional antimicrobial agents. Additionally, preliminary research suggests that this compound may possess anti-inflammatory properties, which could be harnessed for treating conditions such as arthritis and inflammatory bowel disease.

The molecular structure of 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide plays a crucial role in its pharmacokinetic properties. The presence of the benzyl group enhances its lipophilicity, facilitating absorption across biological membranes. Furthermore, the piperidine ring contributes to the compound's stability, ensuring prolonged residence time in systemic circulation. These characteristics are advantageous for drug delivery, as they improve bioavailability and reduce dosing frequency.

Recent studies have also explored the potential of this compound as a neuroprotective agent. Experimental models have shown that it can mitigate oxidative stress and inhibit neuroinflammation, making it a promising therapeutic option for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The integration of computational chemistry techniques, such as molecular docking and dynamics simulations, has provided deeper insights into its interaction with target proteins, further validating its therapeutic potential.

In terms of applications, 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide has shown promise in the development of targeted drug delivery systems. Its structural versatility allows for functionalization with targeting ligands or stimuli-responsive moieties, enabling precise delivery to specific tissues or cells. This approach not only enhances therapeutic efficacy but also minimizes off-target effects, which is critical for minimizing adverse reactions.

The growing interest in this compound is reflected in its inclusion in several international research collaborations aimed at advancing drug discovery. Researchers are leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing and artificial intelligence-driven drug design to explore new avenues for its application. These efforts underscore the importance of interdisciplinary approaches in unlocking the full potential of this molecule.

In conclusion, 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide (CAS No. 1353971-56-8) stands out as a multifaceted compound with significant implications for modern medicine. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the quest for innovative therapeutic solutions. As research continues to unfold, this compound is poised to make substantial contributions to the fields of pharmacology and drug development.